Cas no 1108234-30-5 ((2R,3R)-2-Methyl-pyrrolidin-3-ol)

• Product Name: (2R,3R)-2-Methyl-pyrrolidin-3-ol
• CAS No: 1108234-30-5
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD19226776
• CID: 5186254
• Update Time: 2026-03-05

(2R,3R)-2-Methyl-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-Methyl-pyrrolidin-3-ol
• 3-Pyrrolidinol, 2-methyl-, (2R,3R)-

• MDL： MFCD19226776
• Inchi： 1S/C5H11NO/c1-4-5(7)2-3-6-4/h4-7H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： PNHQGHVFLXERHR-RFZPGFLSSA-N
• SMILES： N1CC[C@@H](O)[C@H]1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2R,3R)-2-Methyl-pyrrolidin-3-ol

Research Brief on (2R,3R)-2-Methyl-pyrrolidin-3-ol (CAS: 1108234-30-5): Recent Advances and Applications in Chemical Biology and Medicine

The compound (2R,3R)-2-Methyl-pyrrolidin-3-ol (CAS: 1108234-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this chiral pyrrolidine derivative, highlighting its synthetic routes, biological activities, and potential therapeutic applications. The compound's stereospecificity and functional group arrangement make it a valuable scaffold for designing novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and antimicrobial therapies.

Recent synthetic methodologies for (2R,3R)-2-Methyl-pyrrolidin-3-ol have focused on asymmetric catalytic approaches to achieve high enantiomeric purity. A 2023 study published in Organic Letters demonstrated an efficient enzymatic resolution process using lipase-catalyzed transesterification, achieving >99% ee with significantly improved yield compared to traditional chemical methods. The compound's structural features have been exploited in the design of sigma-1 receptor ligands, with derivatives showing promising results in neuroprotection assays. Molecular docking studies reveal that the hydroxyl group at the 3-position plays a critical role in hydrogen bonding interactions with key residues in the sigma-1 receptor binding pocket.

In antimicrobial applications, (2R,3R)-2-Methyl-pyrrolidin-3-ol derivatives have shown potent activity against drug-resistant bacterial strains. A series of quaternary ammonium compounds incorporating this scaffold exhibited minimum inhibitory concentrations (MICs) of ≤2 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA) in recent preclinical studies. The mechanism appears to involve disruption of bacterial membrane integrity while maintaining low cytotoxicity against mammalian cells (IC₅₀ > 100 μM in HEK293 cells). These findings were reported in the Journal of Medicinal Chemistry earlier this year, suggesting potential for developing new classes of antibiotics.

Pharmacokinetic studies of (2R,3R)-2-Methyl-pyrrolidin-3-ol-based drug candidates have revealed favorable blood-brain barrier penetration properties, making them particularly interesting for CNS-targeted therapies. A recent patent application (WO2023124567) describes prodrug derivatives that demonstrate enhanced oral bioavailability while maintaining the parent compound's pharmacological activity. Metabolic stability studies using human liver microsomes showed a half-life of >4 hours for lead compounds, with the major metabolic pathway involving glucuronidation of the hydroxyl group without affecting the pyrrolidine ring integrity.

The future development of (2R,3R)-2-Methyl-pyrrolidin-3-ol derivatives appears promising, with several candidates currently in preclinical evaluation for various indications. Current research directions include structure-activity relationship (SAR) optimization to improve target selectivity and the development of novel formulation strategies to enhance drug delivery. As the understanding of this compound's pharmacological profile continues to expand, it is expected to play an increasingly important role in the discovery of new therapeutic agents across multiple disease areas.